3-[5-(4-acetylphenyl)-2-furyl]-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-[5-(4-acetylphenyl)furan-2-yl]-2-(6-methyl-1H-benzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C23H17N3O2/c1-14-3-9-20-21(11-14)26-23(25-20)18(13-24)12-19-8-10-22(28-19)17-6-4-16(5-7-17)15(2)27/h3-12H,1-2H3,(H,25,26)/b18-12-
• InChI Key: MBWQUPYXYMMVEU-PDGQHHTCSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(=CC3=CC=C(O3)C4=CC=C(C=C4)C(=O)C)C#N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)/C(=C\C3=CC=C(O3)C4=CC=C(C=C4)C(=O)C)/C#N
• Molecular Formula: C23H17N3O2
• Molecular Weight: 367.4 g/mol

Description

The compound “3-[5-(4-acetylphenyl)-2-furyl]-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile” is an organic compound that contains several functional groups, including a benzimidazole, a furyl group, and an acrylonitrile group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of several different functional groups. The benzimidazole and furyl groups would likely contribute to the compound’s aromaticity, while the acrylonitrile group could potentially participate in various reactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend largely on the conditions and reagents used. The benzimidazole and furyl groups are aromatic and could participate in electrophilic aromatic substitution reactions, while the acrylonitrile group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its degree of aromaticity, the presence of polar functional groups, and its molecular weight could all influence properties such as its solubility, melting point, and reactivity.

Safety and Hazards

As with any chemical compound, handling “3-[5-(4-acetylphenyl)-2-furyl]-2-(6-methyl-1H-benzimidazol-2-yl)acrylonitrile” would require appropriate safety precautions. Without specific toxicity data, it’s difficult to comment on the potential hazards associated with this compound.

Future Directions

Future research on this compound could involve exploring its potential applications in various fields, such as medicinal chemistry or materials science. Studies could also be conducted to investigate its physical and chemical properties in more detail.